Cas no 2138158-24-2 (2-(2,3-Difluorophenyl)-4-fluoropyrrolidine)

• Product Name: 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine
• CAS No: 2138158-24-2
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6136703
• PubChem ID: 165865582
• Update Time: 2025-06-15

2-(2,3-Difluorophenyl)-4-fluoropyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-745473
• 2138158-24-2
• 2-(2,3-difluorophenyl)-4-fluoropyrrolidine
• 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine

• Inchi： 1S/C10H10F3N/c11-6-4-9(14-5-6)7-2-1-3-8(12)10(7)13/h1-3,6,9,14H,4-5H2
• InChI Key： QJGSIERRBPZAFW-UHFFFAOYSA-N
• SMILES： FC1CNC(C2C=CC=C(C=2F)F)C1

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine

Introduction to 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine (CAS No. 2138158-24-2)

2-(2,3-Difluorophenyl)-4-fluoropyrrolidine, identified by the chemical compound code CAS No. 2138158-24-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom. The presence of fluorine atoms at the 2 and 3 positions of the phenyl ring and at the 4 position of the pyrrolidine ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine make it an attractive candidate for further exploration in drug discovery. The fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. These attributes are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on fluorinated pyrrolidines due to their potential applications in oncology, immunology, and neurology. For instance, studies have demonstrated that fluorinated pyrrolidines can serve as key motifs in the development of kinase inhibitors, which are essential in treating various forms of cancer. The electron-withdrawing nature of fluorine atoms can fine-tune the reactivity and selectivity of these compounds, leading to more potent and selective drug candidates.

One notable area of investigation involves the use of 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine as a building block for more complex molecules. Researchers have leveraged its structural framework to synthesize derivatives with enhanced pharmacological properties. For example, modifications at the nitrogen position of the pyrrolidine ring have been explored to improve binding interactions with protein targets. These efforts have resulted in several promising lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine presents unique challenges due to the sensitivity of fluorine-containing intermediates. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further medicinal chemistry investigations.

From a computational chemistry perspective, 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how fluorine substitution affects molecular recognition processes. For instance, computational analyses have revealed that the presence of fluorine atoms can induce conformational changes in the molecule, which may enhance its affinity for specific binding sites.

The pharmacokinetic behavior of 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine has also been a subject of interest. Studies have shown that fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. However, it is essential to balance these benefits with potential toxicological concerns. Rigorous safety assessments are necessary to ensure that such compounds are safe for therapeutic use.

In conclusion, 2-(2,3-Difluorophenyl)-4-fluoropyrrolidine (CAS No. 2138158-24-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable scaffold for developing novel therapeutic agents. As research in this field continues to advance, it is expected that more derivatives and analogs will be explored, further expanding the therapeutic applications of this class of compounds.